Cas no 959709-93-4 (3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl)
959709-93-4 structure
Product Name:3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl
CAS No:959709-93-4
MF:C12H6Cl2FNO2
MW:286.085944652557
CID:4993716
Update Time:2023-08-24
3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl
- 1,2-dichloro-4-(5-fluoro-2-nitrophenyl)benzene
-
- Inchi: 1S/C12H6Cl2FNO2/c13-10-3-1-7(5-11(10)14)9-6-8(15)2-4-12(9)16(17)18/h1-6H
- InChI Key: YXHHAHPURDBIIG-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1C=C(C=CC=1[N+](=O)[O-])F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 313
- XLogP3: 4.9
- Topological Polar Surface Area: 45.8
3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011007905-250mg |
3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl |
959709-93-4 | 97% | 250mg |
$470.40 | 2023-08-31 | |
| Alichem | A011007905-500mg |
3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl |
959709-93-4 | 97% | 500mg |
$790.55 | 2023-08-31 | |
| Alichem | A011007905-1g |
3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl |
959709-93-4 | 97% | 1g |
$1534.70 | 2023-08-31 |
3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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